Cas no 1179439-43-0 (N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179439-43-0
• MF: C₂₀H₂₃ClN₆O₂
• MW: 414.888622522354
• CID: 5472246
• Update Time: 2025-06-09

N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(4-methoxyphenyl)-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine:hydrochloride
• N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C20H22N6O2.ClH/c1-27-17-9-7-16(8-10-17)22-19-23-18(21-15-5-3-2-4-6-15)24-20(25-19)26-11-13-28-14-12-26;/h2-10H,11-14H2,1H3,(H2,21,22,23,24,25);1H
• InChI Key： PFFVEIPZOWKBGT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(OC)=CC=1)C1N=C(NC2C=CC=CC=2)N=C(N2CCOCC2)N=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

Comprehensive Overview of N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179439-43-0)

The compound N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179439-43-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This 1,3,5-triazine derivative is characterized by its unique structural features, including a morpholin-4-yl group and a 4-methoxyphenyl substituent, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy in recent years.

In the context of current scientific trends, N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride aligns with the growing demand for targeted therapies and precision medicine. The compound's molecular structure suggests potential interactions with specific protein kinases, making it a candidate for investigation in personalized cancer treatment approaches. This is particularly relevant as the scientific community continues to explore small molecule inhibitors with improved selectivity and reduced side effects compared to traditional chemotherapy agents.

The morpholine moiety present in this compound is noteworthy, as this heterocyclic structure is frequently employed in medicinal chemistry to enhance water solubility and bioavailability of drug candidates. Additionally, the methoxyphenyl group may contribute to the molecule's pharmacokinetic properties, potentially influencing its metabolic stability and tissue distribution. These structural elements make CAS No. 1179439-43-0 an interesting subject for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride involves sophisticated organic synthesis techniques. The 1,3,5-triazine core is typically constructed through cyclocondensation reactions, followed by sequential nucleophilic substitutions to introduce the various substituents. The hydrochloride salt formation represents a common strategy to improve the compound's crystalline properties and handling characteristics.

In analytical characterization, this compound presents several challenges and opportunities. The presence of multiple hydrogen bond donors and acceptors in its structure affects its behavior in various chromatographic systems, while the aromatic systems provide distinct UV-Vis absorption characteristics. Modern analytical techniques such as LC-MS and NMR spectroscopy are essential for confirming its identity and purity, particularly given the importance of impurity profiling in pharmaceutical development.

The potential therapeutic applications of N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride are currently under investigation in various research laboratories. While specific clinical indications cannot be confirmed without further studies, the structural similarity to known kinase inhibitors suggests possible utility in oncology research. The scientific community is particularly interested in how modifications to the phenylamine and methoxyphenyl groups might influence target selectivity.

From a drug development standpoint, the physicochemical properties of CAS No. 1179439-43-0 warrant careful consideration. Parameters such as logP, pKa, and solubility profile are crucial for assessing its potential as a drug candidate. The hydrochloride salt form typically offers advantages in terms of aqueous solubility, which is often a limiting factor in the development of heterocyclic compounds.

The growing interest in computational chemistry and molecular modeling has opened new avenues for studying compounds like N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride. Researchers can employ docking studies to predict potential protein targets and QSAR models to optimize its biological activity. These in silico approaches are becoming increasingly important in the era of rational drug design.

In the broader context of medicinal chemistry, this compound represents an example of how strategic incorporation of heterocyclic systems can lead to molecules with interesting biological profiles. The 1,3,5-triazine scaffold has demonstrated versatility in drug discovery, serving as a core structure for various enzyme inhibitors and receptor modulators. The specific substitution pattern in CAS No. 1179439-43-0 offers unique opportunities for lead optimization efforts.

As research into N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride progresses, attention must be paid to its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These parameters ultimately determine whether a compound can transition from a promising chemical entity to a viable drug candidate. Current trends in pharmaceutical development emphasize the importance of addressing these factors early in the discovery process.

The synthesis and study of N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride also contribute to the broader understanding of structure-property relationships in medicinal chemistry. Each structural component - the morpholine ring, the methoxy group, and the phenyl substituents - plays a specific role in determining the compound's overall characteristics. This knowledge is invaluable for designing new compounds with improved pharmacological profiles.

Looking ahead, the investigation of CAS No. 1179439-43-0 may benefit from emerging technologies in high-throughput screening and fragment-based drug discovery. These approaches could help identify potential biological targets and optimize the compound's activity profile. Furthermore, advances in crystallography may provide insights into its three-dimensional structure and potential molecular interactions.

In conclusion, N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride represents an interesting case study in modern drug discovery. Its unique combination of structural features positions it as a valuable tool for exploring new therapeutic avenues, particularly in the field of targeted cancer therapies. As research continues, this compound may contribute to our understanding of how specific molecular modifications can influence biological activity and drug-like properties.